Cas no 272791-41-0 (2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone)

2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone structure
272791-41-0 structure
Product Name:2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone
CAS No:272791-41-0
MF:C11H11N3O2
MW:217.223942041397
CID:1429214
PubChem ID:135409234
Update Time:2025-04-20

2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-hydroxyanilino)-6-methyl-1H-pyrimidin-4-one
    • AC1LEEH7
    • CTK4F9389
    • MolPort-000-674-452
    • HMS1595O18
    • AG-E-86894
    • 2-[(4-hydroxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone(SALTDATA: FREE)
    • AKOS002242832
    • 2-(4-hydroxyanilino)-4-methyl-1H-pyrimidin-6-one
    • DTXSID60352719
    • CHEMBRDG-BB 7939481
    • 2-((4-Hydroxyphenyl)amino)-6-methylpyrimidin-4(3H)-one
    • SR-01000290137
    • SR-01000290137-1
    • ST50205552
    • SB59350
    • 2-[(4-HYDROXYPHENYL)AMINO]-6-METHYL-4(3H)-PYRIMIDINONE
    • BS-37467
    • MFCD06003123
    • DB-181740
    • 272791-41-0
    • 2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone
    • MDL: MFCD20503031
    • Inchi: 1S/C11H11N3O2/c1-7-6-10(16)14-11(12-7)13-8-2-4-9(15)5-3-8/h2-6,15H,1H3,(H2,12,13,14,16)
    • InChI Key: BBUDAGRJBTWLCK-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)NC1=NC(C)=CC(N1)=O

Computed Properties

  • Exact Mass: 217.08500
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 73.7Ų

Experimental Properties

  • PSA: 78.01000
  • LogP: 1.60050

2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone Pricemore >>

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